Cas no 3139-06-8 (Benzene,1-methoxy-2,5-dimethyl-4-nitro-)

• Product name: Benzene,1-methoxy-2,5-dimethyl-4-nitro-
• CAS No: 3139-06-8
• MF: C₉H₁₁NO₃
• MW: 181.18900
• MDL: MFCD18432285
• CID: 319963
• PubChem ID: 323774

Benzene,1-methoxy-2,5-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-2,5-dimethyl-4-nitro-
• 1-methoxy-2,5-dimethyl-4-nitrobenzene
• 2,5-Dimethyl-4-nitroanisol
• 2,5-dimethyl-4-nitroanisole
• 2-methoxy-5-nitro-1,4-dimethylbenzene
• 4-Nitro-2,5-dimethyl-anisol
• MFCD18432285
• KCPIVGRYBOMWHH-UHFFFAOYSA-N
• SCHEMBL2911207
• 3139-06-8
• AKOS005145254
• NSC286492
• NSC-286492
• DTXSID20314616
• CS-0450895

• MDL： MFCD18432285
• Inchi： InChI=1S/C9H11NO3/c1-6-5-9(13-3)7(2)4-8(6)10(11)12/h4-5H,1-3H3
• InChI Key： KCPIVGRYBOMWHH-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C)C(=C1)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.148
• Boiling Point: 296.6°C at 760 mmHg
• Flash Point: 136.6°C
• Refractive Index: 1.534
• PSA: 55.05000
• LogP: 2.74340

Additional information on Benzene,1-methoxy-2,5-dimethyl-4-nitro-

Benzene, 1-methoxy-2,5-dimethyl-4-nitro (CAS No: 3139-06-8)

Benzene, 1-methoxy-2,5-dimethyl-4-nitro (CAS No: 3139-06-8) is a highly specialized organic compound with a unique structure and a wide range of applications in various industries. This compound is characterized by its benzene ring with specific substituents: a methoxy group at position 1, methyl groups at positions 2 and 5, and a nitro group at position 4. The combination of these substituents imparts distinctive chemical properties to the molecule, making it valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Benzene, 1-methoxy-2,5-dimethyl-4-nitro involves multi-step organic reactions that require precise control over reaction conditions to achieve high purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production processes for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction yields while minimizing energy consumption.

One of the most significant applications of Benzene, 1-methoxy-2,5-dimethyl-4-nitro is in the pharmaceutical industry. Its structure serves as a key intermediate in the synthesis of various bioactive compounds. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its use in drug development for treating conditions such as arthritis and neurodegenerative diseases.

In the agrochemical sector, Benzene, 1-methoxy-2,5-dimethyl-4-nitro has been utilized as an intermediate in the production of pesticides and herbicides. Its ability to interact with specific biochemical pathways makes it a valuable component in developing eco-friendly agricultural chemicals that target pests without harming beneficial organisms.

Recent research has also highlighted the potential of Benzene, 1-methoxy-2,5-dimethyl-4-nitro in materials science. Its aromatic structure and substituent arrangement make it suitable for use in the synthesis of advanced polymers and composite materials. For instance, scientists have investigated its role in creating high-performance adhesives and coatings with enhanced thermal stability and mechanical strength.

The chemical stability of Benzene, 1-methoxy-2,5-dimethyl-4-nitro is another attribute that contributes to its versatility. Under normal storage conditions, the compound remains stable for extended periods without degradation. This property is particularly advantageous in industrial settings where long-term storage is required before further processing or distribution.

From an environmental perspective, understanding the fate and transport of Benzene, 1-methoxy-2,5-dimethyl-4-nitro in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various environmental conditions. These investigations aim to develop strategies for safely managing waste streams containing this compound to minimize ecological risks.

In conclusion, Benzene, 1-methoxy-2,5-dimethyl-4-nitro (CAS No: 3139-06-8) is a versatile compound with significant applications across multiple industries. Its unique chemical structure enables its use as an intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this compound while addressing environmental considerations to ensure sustainable practices.